Cas no 42852-95-9 (a-L-Glucopyranose,2-deoxy-2-(methylamino)-)

• Product Name: a-L-Glucopyranose,2-deoxy-2-(methylamino)-
• CAS No: 42852-95-9
• MF: C₇H₁₅NO₅
• MW: 193.197702646255
• CID: 325256
• PubChem ID: 520619
• Update Time: 2025-04-19

a-L-Glucopyranose,2-deoxy-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• a-L-Glucopyranose,2-deoxy-2-(methylamino)-
• (4S,6S)-6-(hydroxymethyl)-3-(methylamino)tetrahydro-2H-pyran-2,4,5-triol
• N-METHYL-D-GLUCOSAMINE
• AKOS006276132
• 42852-95-9
• SCHEMBL2557485

• Inchi： 1S/C7H15NO5/c1-8-4(2-9)6(12)7(13)5(11)3-10/h2,4-8,10-13H,3H2,1H3
• InChI Key： LDDMACCNBZAMSG-UHFFFAOYSA-N
• SMILES： OC(C(C=O)NC)C(C(CO)O)O

Computed Properties

• Exact Mass: 193.09502258g/mol
• Monoisotopic Mass: 193.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.3109 (rough estimate)
• Boiling Point: 329.41°C (rough estimate)
• Refractive Index: 1.4500 (estimate)
• Specific Rotation: D25 -62° (c = 1 in methanol)